Cas no 2228424-16-4 (2-(4-chloro-1-ethyl-1H-imidazol-5-yl)ethane-1-sulfonyl fluoride)

• Product Name: 2-(4-chloro-1-ethyl-1H-imidazol-5-yl)ethane-1-sulfonyl fluoride
• CAS No: 2228424-16-4
• MF: C₇H₁₀ClFN₂O₂S
• MW: 240.682902812958
• CID: 6008411
• PubChem ID: 165978848
• Update Time: 2025-11-01

2-(4-chloro-1-ethyl-1H-imidazol-5-yl)ethane-1-sulfonyl fluoride Chemical and Physical Properties

Names and Identifiers

• 2-(4-chloro-1-ethyl-1H-imidazol-5-yl)ethane-1-sulfonyl fluoride
• EN300-2003554
• 2228424-16-4

• Inchi： 1S/C7H10ClFN2O2S/c1-2-11-5-10-7(8)6(11)3-4-14(9,12)13/h5H,2-4H2,1H3
• InChI Key： CXDBUMYZLVIDSI-UHFFFAOYSA-N
• SMILES： ClC1=C(CCS(=O)(=O)F)N(C=N1)CC

Computed Properties

• Exact Mass: 240.0135546g/mol
• Monoisotopic Mass: 240.0135546g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 280
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 60.3Ų

Additional information on 2-(4-chloro-1-ethyl-1H-imidazol-5-yl)ethane-1-sulfonyl fluoride

Comprehensive Analysis of 2-(4-chloro-1-ethyl-1H-imidazol-5-yl)ethane-1-sulfonyl fluoride (CAS No. 2228424-16-4)

The compound 2-(4-chloro-1-ethyl-1H-imidazol-5-yl)ethane-1-sulfonyl fluoride (CAS No. 2228424-16-4) is a specialized sulfonyl fluoride derivative with significant potential in medicinal chemistry and biochemical research. Its unique structure, featuring an imidazole core and a sulfonyl fluoride moiety, makes it a valuable candidate for targeted covalent inhibition studies. Researchers are increasingly interested in this compound due to its ability to form stable covalent bonds with nucleophilic residues in proteins, a property that aligns with the growing demand for covalent inhibitors in drug discovery.

In recent years, the scientific community has witnessed a surge in interest around sulfonyl fluorides, particularly in the context of click chemistry and proteomics. The 2-(4-chloro-1-ethyl-1H-imidazol-5-yl)ethane-1-sulfonyl fluoride stands out due to its balanced reactivity and selectivity, making it a promising tool for activity-based protein profiling (ABPP). This aligns with current trends in precision medicine, where researchers seek to identify novel biomarkers and therapeutic targets. The compound's imidazole ring further enhances its potential for interactions with biological systems, as this heterocycle is a common pharmacophore in FDA-approved drugs.

The synthetic versatility of 2-(4-chloro-1-ethyl-1H-imidazol-5-yl)ethane-1-sulfonyl fluoride (CAS No. 2228424-16-4) has attracted attention from pharmaceutical developers exploring covalent drug design strategies. Unlike traditional non-covalent inhibitors, this compound's sulfonyl fluoride group enables irreversible modification of target proteins, offering potential advantages in potency and duration of action. Recent publications in high-impact journals have highlighted the importance of such compounds in addressing challenging drug targets, including those involved in protein-protein interactions and allosteric modulation.

From a chemical biology perspective, the 4-chloro-1-ethyl-1H-imidazole moiety in this compound provides an excellent handle for further structural modifications, allowing researchers to fine-tune properties like solubility, membrane permeability, and target selectivity. This adaptability makes 2-(4-chloro-1-ethyl-1H-imidazol-5-yl)ethane-1-sulfonyl fluoride particularly valuable in fragment-based drug discovery campaigns. The compound's stability under physiological conditions, combined with its selective reactivity, addresses one of the key challenges in developing covalent probes - achieving sufficient target specificity while minimizing off-target effects.

The growing body of research on sulfonyl fluoride-based probes has positioned 2-(4-chloro-1-ethyl-1H-imidazol-5-yl)ethane-1-sulfonyl fluoride as a compound of significant interest in both academic and industrial settings. Its potential applications extend beyond traditional small-molecule drug discovery to areas such as chemical proteomics and target identification. As the field of covalent inhibitors continues to evolve, with several covalent drugs now achieving clinical success, compounds like this are likely to play an increasingly important role in addressing unmet medical needs through innovative mechanisms of action.

Quality control and characterization of 2-(4-chloro-1-ethyl-1H-imidazol-5-yl)ethane-1-sulfonyl fluoride (CAS No. 2228424-16-4) require specialized analytical techniques due to its reactive nature. Advanced methods such as NMR spectroscopy, high-resolution mass spectrometry, and HPLC purity analysis are typically employed to ensure compound integrity. These rigorous characterization protocols are essential for researchers who need reliable chemical tools for their investigations into enzyme mechanisms or cellular signaling pathways.

The future research directions for this compound may include exploration of its structure-activity relationships (SAR) against various biological targets, optimization of its physicochemical properties for in vivo applications, and development of related imidazole-containing sulfonyl fluorides with improved characteristics. As the scientific community continues to recognize the value of covalent modulation in drug discovery, 2-(4-chloro-1-ethyl-1H-imidazol-5-yl)ethane-1-sulfonyl fluoride is poised to contribute significantly to advancements in this exciting field of research.